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Compound of Interest

Compound Name: 1-Chloro-3-methyl-1-butene

Cat. No.: B15485646 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-3-methyl-1-butene
Disclaimer: No specific Safety Data Sheet (SDS) for 1-Chloro-3-methyl-1-butene was located.

The following guidance is based on the safety data of structurally similar compounds, namely

1-Chloro-3-methyl-2-butene and 3-methyl-1-butene. It is imperative to handle this chemical with

the assumption that it possesses similar or greater hazards than its analogs.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1-Chloro-3-methyl-1-butene. Adherence to these

protocols is essential for ensuring laboratory safety and proper chemical management.

Hazard Summary
1-Chloro-3-methyl-1-butene is anticipated to be a highly flammable liquid and vapor that can

cause skin and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[3] Ingestion

may be fatal if the substance enters the airways.[4]
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Property
1-Chloro-3-methyl-2-
butene

3-methyl-1-butene

CAS Number 503-60-6 563-45-1

Flash Point 13 °C (55.4 °F) - closed cup[3]
-57 °C (-70.6 °F) - closed

cup[5]

Boiling Point 58-59 °C @ 120 mmHg 20 °C[5]

Density 0.928 g/mL at 25 °C[3] 0.627 g/mL at 25 °C[5]

Storage Temperature 2-8°C[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific laboratory conditions is necessary to determine

the appropriate PPE. However, the following recommendations provide a baseline for handling

1-Chloro-3-methyl-1-butene.
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Protection Type Recommended Equipment Justification & Citations

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation. Use

equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1][2][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

flame-retardant lab coat.

To prevent skin contact which

can cause irritation. Gloves

must be inspected prior to use.

[1][6]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or exposure limits

may be exceeded, a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge is necessary.[1]

[7] For high-risk scenarios, a

self-contained breathing

apparatus may be required.[8]

To prevent inhalation of vapors

which may cause respiratory

tract irritation.[3][8]

Experimental Protocol: Safe Handling of 1-Chloro-3-
methyl-1-butene
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and have been recently

tested.
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Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[1][9]

Use explosion-proof electrical and ventilating equipment.[1][2]

Ground and bond all containers and receiving equipment to prevent static discharge.[2][7]

2. Handling and Use:

Don the appropriate PPE as outlined in the table above.

Conduct all manipulations of 1-Chloro-3-methyl-1-butene within the chemical fume hood.

Use non-sparking tools for all transfers and manipulations.[1]

Keep the container tightly closed when not in use.[1][2]

Avoid breathing vapors or mist.[1]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents.[2][9]

The storage area should be designated for flammable liquids.

Store away from heat, sparks, and open flames.[2][9] Given the low flash point of its analog,

refrigeration (2-8°C) is recommended.[3]

4. Accidental Release Measures:

In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[7][9]

If safe to do so, stop the leak.

Contain the spill using a non-combustible absorbent material such as sand, earth, or

vermiculite.[1] Do not use combustible materials like paper towels to absorb the spill.
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Collect the absorbed material using spark-proof tools and place it in a sealed container for

disposal.[1][7]

Ventilate the area and wash the spill site after the material has been removed.

5. Disposal Plan:

Dispose of 1-Chloro-3-methyl-1-butene and any contaminated materials as hazardous

waste.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures.

Disposal must be carried out by a licensed professional waste disposal service.[1]

Do not dispose of this chemical down the drain or in regular trash.
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Start: Obtain
1-Chloro-3-methyl-1-butene

Preparation:
- Verify fume hood function

- Check safety shower/eyewash
- Remove ignition sources

Don Personal Protective
Equipment (PPE):

- Goggles & Face Shield
- Resistant Gloves

- Lab Coat

Handling in Fume Hood:
- Use non-sparking tools
- Keep container closed

- Avoid inhalation

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area
- Flammable liquids cabinet

After Use

Spill Response:
- Evacuate & remove ignition sources

- Absorb with inert material
- Collect with non-sparking tools

If Spill Occurs

Disposal:
- Collect in sealed container
- Label as hazardous waste

- Contact EHS for pickup

End of Experiment

For Next Use

When Expired/Empty

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloro-3-methyl-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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